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For Researchers, Scientists, and Drug Development Professionals

Introduction
(-)-γ-Ionone is a key aroma compound found in various essential oils and is particularly

characteristic of the scent of violets. Its unique olfactory profile, described as a weak green,

fruity, and pineapple-like odor with metallic and woody nuances, makes it a significant molecule

in the flavor and fragrance industry.[1] Gas Chromatography-Olfactometry (GC-O) is a powerful

analytical technique that couples the high-resolution separation capabilities of gas

chromatography with the sensitivity and specificity of the human nose as a detector.[2][3][4]

This dual-detection system is invaluable for identifying and characterizing odor-active

compounds that contribute significantly to the overall aroma of a sample, even at

concentrations below the detection limits of instrumental detectors.[2][3][5]

These application notes provide a comprehensive overview and detailed protocols for the

analysis of (-)-γ-Ionone using GC-O, intended for researchers and professionals in flavor and

fragrance science, natural product chemistry, and sensory analysis.

Data Presentation: Olfactory Profile of (-)-γ-Ionone
The following table summarizes the key olfactory and chemical properties of (-)-γ-Ionone. The

data is a representative compilation from scientific literature and typical GC-O analysis of

fragrance compounds.
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Table 1: Chemical and Olfactory Properties of (-)-γ-Ionone

Property Value Reference

Chemical Name

(R)-(-)-4-(2,2-Dimethyl-6'-

methylenecyclohexyl)-3-buten-

2-one

[1]

CAS Number 79-76-5 [6]

Molecular Formula C₁₃H₂₀O [6]

Molecular Weight 192.30 g/mol [6]

Odor Description
Weak green, fruity, pineapple-

like, metallic, woody, violet
[1]

Odor Threshold (in air) 11 ppb [1]

Table 2: Representative GC-O Data for (-)-γ-Ionone

This table presents hypothetical yet representative data from a GC-O analysis of a standard

solution of (-)-γ-Ionone. The Flavor Dilution (FD) factor is a semi-quantitative measure of the

odor potency of a compound, determined by Aroma Extract Dilution Analysis (AEDA). A higher

FD factor indicates a more potent odorant. The Retention Index (RI) is a measure of a

compound's retention time relative to a series of n-alkanes, which aids in its identification.

Retention
Index (RI)

Compound
Name

Odor
Descriptor

Flavor Dilution
(FD) Factor

Identification
Method

1495 (DB-5) (-)-γ-Ionone

Green, fruity,

pineapple,

metallic, woody

256
GC-MS, RI,

Standard

1950 (DB-Wax) (-)-γ-Ionone

Green, fruity,

pineapple,

metallic, woody

256
GC-MS, RI,

Standard
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Note: The Retention Index (RI) can vary depending on the GC column and analytical

conditions.

Experimental Protocols
Sample Preparation: Headspace Solid-Phase
Microextraction (HS-SPME)
HS-SPME is a solvent-free extraction technique ideal for volatile and semi-volatile compounds.

[2]

Materials:

(-)-γ-Ionone standard solution (e.g., 10 µg/mL in methanol)

20 mL headspace vials with screw caps and PTFE/silicone septa

SPME fiber assembly (e.g., 50/30 µm Divinylbenzene/Carboxen/Polydimethylsiloxane -

DVB/CAR/PDMS)

Heating block or water bath

Stir bar

Protocol:

Pipette 5 mL of the (-)-γ-Ionone standard solution into a 20 mL headspace vial. For real

samples, use an appropriate amount of the material (e.g., 1-5 g of a solid or 5 mL of a liquid).

Add a small stir bar to the vial.

Seal the vial tightly with the screw cap.

Place the vial in a heating block or water bath set to a specific temperature (e.g., 50°C) to

facilitate the volatilization of (-)-γ-Ionone into the headspace.

Equilibrate the sample for a set period (e.g., 15 minutes) with gentle stirring.
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Expose the SPME fiber to the headspace of the vial for a defined extraction time (e.g., 30

minutes) while maintaining the temperature and stirring.

After extraction, retract the fiber into the needle and immediately introduce it into the GC

injector for thermal desorption and analysis.

Gas Chromatography-Olfactometry (GC-O) Analysis
Instrumentation:

Gas Chromatograph (GC) equipped with a split/splitless injector and a Flame Ionization

Detector (FID) or Mass Spectrometer (MS).

Olfactory Detection Port (ODP) connected to the GC column outlet via a heated transfer line.

The column effluent is split between the instrumental detector (FID/MS) and the ODP.

Humidified air supply for the ODP to prevent nasal dehydration of the assessor.

GC-MS/O Conditions:
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Parameter Setting

GC System Agilent 7890B GC or equivalent

Injector
Split/splitless, 250°C, SPME desorption for 5

min in splitless mode

Column

DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film

thickness) or DB-Wax (30 m x 0.25 mm i.d.,

0.25 µm film thickness)

Carrier Gas Helium at a constant flow rate of 1.2 mL/min

Oven Program
40°C (hold for 2 min), ramp at 5°C/min to 240°C

(hold for 5 min)

Column Effluent Split 1:1 between MS and ODP

MS Detector Mass Spectrometer (e.g., Agilent 5977B MSD)

Transfer Line Temp. 280°C

Ion Source Temp. 230°C

Mass Range m/z 35-350

Olfactometry

ODP Transfer Line 250°C

Humidified Air Flow 50 mL/min

Assessors Panel of trained assessors (minimum of 3)

Protocol:

Desorb the SPME fiber in the GC injector.

Start the GC run and data acquisition for both the MS and the olfactometry software.

A trained assessor sniffs the effluent from the ODP throughout the chromatographic run.
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The assessor records the retention time, duration, and a detailed description of each

perceived odor using specialized software.

The process is repeated with other assessors to ensure the reproducibility of the results.

Aroma Extract Dilution Analysis (AEDA)
AEDA is a method to determine the odor potency of the aroma-active compounds in a sample.

Protocol:

Prepare a series of dilutions of the sample extract (e.g., using a factor of 2 or 3). A common

method is to adjust the split ratio of the GC injector. For example, a series of split ratios like

10:1, 30:1, 90:1, etc., can be used to create dilutions of the injected sample on the column.

[4][7]

Analyze each dilution by GC-O.

The Flavor Dilution (FD) factor for each odorant is the highest dilution factor at which the

odor is still perceivable by the assessor.[8]

A higher FD factor signifies a greater contribution of that compound to the overall aroma of

the sample.
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Caption: Experimental workflow for GC-O analysis of (-)-γ-Ionone.
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Caption: Simplified olfactory signal transduction pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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